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For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist
This technical guide provides a comprehensive overview of the core physical properties of

Ethyl 1-cyanocyclopropanecarboxylate, a key building block in organic synthesis and drug

discovery. Understanding these fundamental characteristics is paramount for its effective

handling, application in synthetic protocols, and for the development of robust analytical

methods.

Chemical Identity and Molecular Structure
Ethyl 1-cyanocyclopropanecarboxylate is a disubstituted cyclopropane derivative containing

both a nitrile and an ethyl ester functional group attached to the same carbon atom of the

cyclopropane ring.

Chemical Name: Ethyl 1-cyanocyclopropanecarboxylate[1][2]

CAS Number: 1558-81-2

Molecular Formula: C₇H₉NO₂
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Molecular Weight: 139.15 g/mol [3]

Synonyms: 1-Cyano-1-cyclopropanecarboxylic acid ethyl ester, Ethyl 1-cyanocyclopropane-

1-carboxylate[1][2]

The unique strained three-membered ring structure and the presence of two electron-

withdrawing groups impart specific reactivity and physical characteristics to the molecule.

Caption: Molecular Structure of Ethyl 1-cyanocyclopropanecarboxylate.

Core Physical Properties
The physical state and thermodynamic properties of a compound are critical for its storage,

handling, and use in chemical reactions. Ethyl 1-cyanocyclopropanecarboxylate is a

colorless liquid at ambient temperature.[1]

Property Value Source(s)

Appearance Colorless liquid

Boiling Point 217 °C (at 760 mmHg) [1][3][4][5]

222.8 °C (at 760 mmHg)

Density 1.077 g/mL (at 25 °C) [3][4][5]

1.12 g/cm³ [6]

Refractive Index (n20/D) 1.445 [6][3][4][5]

Flash Point 94.9 °C [6]

Vapor Pressure 0.0996 mmHg (at 25 °C) [6]

Expert Insights: The relatively high boiling point is indicative of strong intermolecular dipole-

dipole interactions arising from the polar nitrile and ester functional groups. The density, being

greater than water, is an important consideration for aqueous workups in synthesis, where it will

form the lower organic layer. The refractive index is a useful parameter for rapid purity

assessment.
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Solubility Profile
While quantitative solubility data is not extensively published, the chemical structure provides

strong indications of its solubility characteristics.

Water: Expected to have low solubility in water due to the nonpolar cyclopropane ring and

the ethyl group, despite the presence of polar functional groups.

Organic Solvents: It is readily soluble in a wide range of common organic solvents, including

but not limited to:

Ethyl acetate

Dichloromethane

Chloroform

Acetone

Tetrahydrofuran (THF)

Dimethyl sulfoxide (DMSO)[4]

Causality in Experimental Choices: The choice of solvent for reactions involving Ethyl 1-
cyanocyclopropanecarboxylate should be guided by the specific reaction conditions and the

nature of other reactants. Its good solubility in polar aprotic solvents like DMSO makes it

suitable for nucleophilic substitution reactions, as evidenced by its synthesis from ethyl

cyanoacetate and 1,2-dibromoethane in DMSO.[4]

Experimental Protocols for Property Determination
The following outlines standard methodologies for the experimental determination of the key

physical properties of Ethyl 1-cyanocyclopropanecarboxylate.

Boiling Point Determination
Methodology:
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Place a small volume (2-3 mL) of Ethyl 1-cyanocyclopropanecarboxylate into a distillation

flask.

Add a few boiling chips to ensure smooth boiling.

Insert a thermometer into the neck of the flask, ensuring the top of the bulb is level with the

side arm of the distillation apparatus.

Heat the flask gently using a heating mantle.

Record the temperature at which a steady stream of distillate is collected. This temperature

is the boiling point at the recorded atmospheric pressure.

Boiling Point Determination Workflow

Sample Preparation Gentle Heating
Add boiling chips

Observation of Distillation
Apply heat

Temperature Recording
Steady distillate

Boiling Point Obtained

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.

Density Measurement
Methodology:

Use a calibrated pycnometer (specific gravity bottle).

Record the weight of the empty, dry pycnometer.

Fill the pycnometer with distilled water at a known temperature (e.g., 25 °C) and record the

weight.

Empty and thoroughly dry the pycnometer.

Fill the pycnometer with Ethyl 1-cyanocyclopropanecarboxylate at the same temperature

and record the weight.
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Calculate the density using the formula: Density = (mass of substance) / (mass of water) *

density of water at the measurement temperature.

Refractive Index Measurement
Methodology:

Calibrate an Abbe refractometer using a standard of known refractive index (e.g., distilled

water).

Place a few drops of Ethyl 1-cyanocyclopropanecarboxylate onto the prism of the

refractometer.

Close the prism and allow the temperature to equilibrate to 20 °C.

Adjust the instrument to bring the dividing line between the light and dark fields into sharp

focus at the crosshairs.

Read the refractive index from the scale.

Safety and Handling
Based on available safety data, Ethyl 1-cyanocyclopropanecarboxylate should be handled

with appropriate precautions.

Hazards: May cause skin, eye, and respiratory irritation.[7]

Personal Protective Equipment (PPE): Wear protective gloves, safety glasses with side-

shields, and a lab coat.[7]

Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container. It is

classified as a combustible liquid.[4]

Trustworthiness in Practice: Adherence to these handling and storage guidelines is crucial for

maintaining the integrity of the compound and ensuring laboratory safety. Always consult the

most recent Safety Data Sheet (SDS) before use.[7][8][9]

Conclusion
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The physical properties of Ethyl 1-cyanocyclopropanecarboxylate are well-defined and

critical for its application in synthetic chemistry. Its liquid state at room temperature, high boiling

point, and solubility in common organic solvents make it a versatile reagent. A thorough

understanding of these properties, coupled with safe handling practices, will enable

researchers and drug development professionals to effectively utilize this valuable chemical

intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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